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Compound of Interest

2-(2'-N-Boc-hydrazino)benzoic
Compound Name: d
aci

Cat. No.: B111981

This technical guide provides a comprehensive overview of 2-(N-tert-
Butoxycarbonylhydrazino)-benzoic acid, a versatile chemical intermediate. The document is
intended for researchers, scientists, and drug development professionals, offering available
data on its properties, a logical synthetic workflow, and its applications in various scientific
fields.

Physicochemical Properties and Identifiers

2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid, also known as 2-(2'-N-Boc-
hydrazino)benzoic acid, is a derivative of benzoic acid featuring a Boc (tert-butyloxycarbonyl)
protecting group on a hydrazine moiety.[1] This structure makes it a valuable building block in
organic synthesis. The key identifying and physical properties are summarized below.
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Property Value Source
CAS Number 155290-47-4 [1][21[3]
Molecular Formula C12H16N204 [11[2][3]
Molecular Weight 252.27 g/mol [1112][3]
Appearance Brown solid [1]
Purity > 95% (HPLC) [1]

2-(2'-N-Boc-hydrazino)benzoic
acid, 2-[2-(tert-

Synonyms ) [11[2][3]
butoxycarbonyl)hydrazinyllben

zoic acid

Storage Conditions Store at 0-8 °C [1]

Synthesis and Experimental Workflow

While specific, detailed experimental protocols for the synthesis of 2-(N-tert-
Butoxycarbonylhydrazino)-benzoic acid are not extensively detailed in publicly available
literature, a logical and standard synthetic route involves the protection of 2-hydrazinobenzoic
acid using Di-tert-butyl dicarbonate (Boc anhydride).

The workflow involves the reaction of the nucleophilic hydrazine group of 2-hydrazinobenzoic
acid with Boc anhydride, a common reagent for introducing the acid-labile Boc protecting group
onto amines and hydrazines.
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Reagents

Di-tert-butyl dicarbonate

2-Hydrazinobenzoic Acid (Boc Anhydride)

+ Solvent

Process

Dissolution in
appropriate solvent
(e.g., THF, Dioxane)

;

Reaction under basic
conditions (e.g., NaHCO3)
at room temperature

l

Work-up and Purification
(Acidification, Extraction,
Crystallization/Chromatography)

Product

2-(N-tert-Butoxycarbonylhydrazino)
-benzoic acid

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of the target compound.

This protocol is a representative example based on standard chemical procedures for Boc
protection and has not been sourced from a specific publication for this exact molecule.
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Reaction Setup: In a round-bottom flask, dissolve 2-hydrazinobenzoic acid (1.0 eq) in a
suitable solvent such as a 1:1 mixture of dioxane and water.

Addition of Base: Add sodium bicarbonate (NaHCOs, 2.0-3.0 eq) to the solution and stir until
dissolved.

Addition of Boc Anhydride: To the stirring solution, add Di-tert-butyl dicarbonate (1.1 eq)
either as a solid or dissolved in a small amount of the reaction solvent.

Reaction: Allow the mixture to stir at room temperature for 12-24 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure to
remove the organic solvent. Dilute the remaining aqueous solution with water and wash with
a non-polar solvent like ethyl acetate to remove unreacted Boc anhydride.

Isolation: Cool the aqueous layer in an ice bath and carefully acidify with a 1M HCI solution
to a pH of ~3-4. The product should precipitate out of the solution.

Purification: Collect the solid product by vacuum filtration, wash with cold water, and dry
under vacuum to yield 2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid.

Applications in Research and Development

2-(N-tert-Butoxycarbonylhydrazino)-benzoic acid is a versatile compound primarily used as an
intermediate in the synthesis of more complex molecules for various applications.[1] The Boc
protecting group enhances its stability and allows for selective reactions, making it an ideal
candidate for synthetic applications.[1]

o Drug Development: It is a key intermediate in the synthesis of pharmaceuticals, particularly
hydrazine-based drugs and hydrazone derivatives.[1] These classes of compounds are
actively researched for their potential as anti-cancer agents.[1] Benzoic acid derivatives are
also explored more broadly for their potential in cancer therapy and as prodrugs for diseases
like tuberculosis.[4][5]

Bioconjugation: The compound is utilized in bioconjugation processes, where it facilitates the
linking of biomolecules to other molecules or surfaces, which can improve drug delivery
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systems and diagnostic tools.[1]

o Material Science: It serves as a building block in the creation of functional materials, such as
polymers with specific, tailored properties for use in coatings or adhesives.[1]

o Analytical Chemistry: It can be employed in the development of analytical methods for the
detection and quantification of hydrazine derivatives.[1]

The following diagram illustrates the logical role of this compound as a central building block in
synthetic chemistry.

2-(N-tert-Butoxycarbonylhydrazino)
-benzoic acid
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Caption: Role as a key intermediate in various R&D fields.

Quantitative and Spectroscopic Data

Detailed experimental quantitative data, such as melting point, boiling point, and spectroscopic
analyses (*H NMR, 3C NMR, IR, Mass Spectrometry) for 2-(N-tert-Butoxycarbonylhydrazino)-
benzoic acid, are not readily available in the surveyed public domain literature. Researchers
are advised to perform their own characterization upon synthesis or acquisition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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